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Compound of Interest

Compound Name: Indium(3+) trifluoride trihydrate

Cat. No.: B7886559

Get Quote

This guide outlines the proper handling, segregation, and disposal procedures for Indium(3+)
trifluoride trihydrate (InF₃ · 3H₂O). It is designed for researchers and laboratory safety

officers, prioritizing operational safety and regulatory compliance.

Executive Safety Summary
Indium(3+) trifluoride trihydrate presents a dual hazard profile: toxicity associated with heavy

metals (Indium) and the reactivity of fluorides.

Primary Risk: Contact with strong acids liberates Hydrogen Fluoride (HF) gas, a fatal

inhalation hazard.

Secondary Risk: Corrosive to tissue; chronic exposure targets the skeletal system (fluorosis)

and respiratory tract.

Operational Rule:NEVER mix Indium Fluoride waste with acidic waste streams (e.g., Piranha

etch, Aqua Regia) or store in glass containers for long periods if the solution is acidic.
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Property Data Operational Implication

CAS Number 14166-78-0
Use for waste labeling and

inventory tracking.

Formula InF₃ · 3H₂O

Contains water of

crystallization; stable but

hygroscopic.

Solubility Soluble in water
Do not pour down drains. It is

mobile in water systems.[1]

Reactivity Incompatible with strong acids

CRITICAL: Segregate from

acidic waste to prevent HF

generation.

Container Compatibility HDPE / LDPE / Teflon

Preferred over glass. Fluorides

can etch glass in acidic

environments, leading to

container failure.

Pre-Disposal Planning & PPE
Before handling waste, verify the following controls are in place.

Personal Protective Equipment (PPE)
Eyes: Chemical splash goggles (ANSI Z87.1). Face shield recommended if pouring liquids.

Skin: Nitrile gloves (Double gloving recommended; 0.11 mm minimum thickness). Standard

lab coat.

Respiratory: Work inside a certified chemical fume hood. If handling bulk powder outside a

hood, an N95 or P100 particulate respirator is required.

Waste Segregation Strategy
Stream A (Solid): Pure InF₃ · 3H₂O powder or contaminated debris (weigh boats, paper

towels).
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Stream B (Liquid - Neutral/Basic): Aqueous solutions containing InF₃.

Stream C (Liquid - Acidic):PROHIBITED. If InF₃ is already in acid, it must be treated as High

Hazard HF-generating waste and labeled accordingly.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Excess Reagent & Debris)
Use this for expired chemicals or spill cleanup debris.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid glass.

Transfer: Transfer solid waste carefully to avoid dust generation.

Labeling: Attach a hazardous waste label.

Constituents: "Indium(III) Fluoride Trihydrate"[2][3][4][5]

Hazards: Toxic, Corrosive.[1][6][7][8]

Storage: Store in a satellite accumulation area (SAA) away from acids.

Protocol B: Liquid Waste (Aqueous Solutions)
Use this for reaction byproducts or mother liquors.

pH Check: Verify pH is ≥ 7.

Why? Acidic conditions promote the formation of HF.

Action: If acidic, neutralize slowly with dilute Sodium Hydroxide (NaOH) or Sodium

Bicarbonate (NaHCO₃) inside a fume hood until pH is neutral (7–9).

Precipitation (Optional/Volume Reduction):

Note: Only perform if permitted by your facility's EHS license.

Add excess Calcium Hydroxide (Ca(OH)₂) or Calcium Chloride (CaCl₂) to the solution.
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Mechanism:[9][10]

This locks the fluoride into insoluble Calcium Fluoride (Fluorspar) and Indium Hydroxide.

Packaging: Pour into an HDPE carboy.

Labeling: "Aqueous Waste: Indium Compounds, Fluorides. pH [Value]."

Disposal Decision Logic (Workflow)
The following diagram illustrates the critical decision-making process to prevent accidental HF

generation.
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Waste: Indium(III) Fluoride

Physical State?

Solid / Powder

Dry

Liquid Solution

Wet

Place in HDPE Jar
(No Glass)

Label: TOXIC, SOLID

Is solution Acidic?
(pH < 7)

YES

NO

CAUTION: HF Risk
Neutralize with NaOH/NaHCO3

in Fume Hood

Collect in HDPE Carboy
Segregate from Acids

Label: TOXIC, LIQUID
(Contains Fluorides)

Click to download full resolution via product page

Figure 1: Decision matrix for safe segregation and packaging of Indium Fluoride waste.
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Emergency Procedures (Spills)
Scenario Immediate Action Cleanup Protocol

Dry Powder Spill

Evacuate area if dust is

airborne.[1] Don N95/P100

mask.

Do not sweep dry. Use a HEPA

vacuum or wet-wipe method

(damp paper towels) to avoid

dust generation. Place debris

in HDPE container.

Liquid Spill
Alert nearby personnel. Ensure

ventilation.

Cover with a commercial

Fluoride/Acid Neutralizer (or

Calcium Carbonate). Wait for

reaction to cease. Scoop slurry

into plastic waste pail.

Skin Contact
IMMEDIATE: Wash with

soap/water for 15 mins.[1][6]

Apply Calcium Gluconate Gel if

HF generation is suspected

(acidic solution). Seek medical

attention.

Regulatory Compliance (RCRA)
While Indium is not one of the "RCRA 8" heavy metals (As, Ba, Cd, Cr, Pb, Hg, Se, Ag), the

compound is regulated due to its toxicity and characteristic hazards.

Waste Codes:

D002: If the waste solution is acidic (pH < 2) or corrosive.[11]

Toxic: Many states (e.g., California) regulate Indium compounds as "Toxic" or "Persistent"

hazardous waste regardless of federal listing.

Department of Transportation (DOT):

Shipping Name: Corrosive solid, acidic, inorganic, n.o.s. (Indium Fluoride) OR Toxic solid,

inorganic, n.o.s.

UN Number: UN 3260 (Corrosive) or UN 3288 (Toxic) - Check specific SDS Section 14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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